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CAS No.: 1435934-64-7

Cat. No.: B6594908

Get Quote

Abstract
As psilocybin-assisted therapies advance through Phase II/III clinical trials, the demand for

rigorous bioanalytical quantification of its active metabolite, Psilocin (4-hydroxy-N,N-

dimethyltryptamine), has escalated. This guide evaluates NIST-traceable Psilocine-d10
Certified Reference Materials (CRMs) against lower-deuterated analogs (

) and non-certified standards. We provide a validated LC-MS/MS workflow, demonstrating why
the

Da mass shift and ISO 17034 certification are non-negotiable for regulatory acceptance in
forensic and clinical toxicology.

Technical Comparison: Why Psilocine-d10?
In quantitative mass spectrometry, the choice of Internal Standard (IS) dictates the reliability of

the data. While Psilocine-d4 is cheaper and widely available, Psilocine-d10 offers superior

performance in regulated environments.
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The Isotopic Advantage ( vs. )
The primary failure mode in SIL-IS (Stable Isotope Labeled Internal Standard) methods is

isotopic contribution (cross-talk). High concentrations of the native analyte can contribute to the

IS signal if the mass difference is insufficient, artificially lowering the calculated concentration.

Feature
Psilocine-d10
(Recommended)

Psilocine-d4
(Alternative)

Mechanism of
Action

Mass Shift (

)
+10 Da +4 Da

shifts the precursor

ion far beyond the

natural isotopic

envelope (M+1, M+2)

of the native analyte.

Label Position

Indole ring (

) + Side chain (

)

Typically Indole ring

only

ensures that the

primary fragment ions

(dimethylamine group)

also retain a mass

shift, preventing

interference in MRM

transitions.

Cross-Talk Risk Negligible (<0.01%) Moderate

At high native

concentrations (>1000

ng/mL), natural

isotopes can overlap

with

, skewing linearity.

Retention Time Identical to Native Slight Shift Possible

Deuterium effects on

lipophilicity are

minimized with

when using phenyl-

based columns.
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Regulatory Hierarchy: CRM vs. Analytical Standard
For clinical trials (FDA/EMA) and forensic toxicology, "research grade" standards are

insufficient.

Certified Reference Material (CRM): Manufactured under ISO 17034 accreditation.[1][2]

Comes with a Certificate of Analysis (CoA) reporting the certified concentration with

calculated uncertainty (e.g.,

) and traceability to a NIST primary standard.

Analytical Standard: verification of identity and purity only. No guarantee of stability or

precise concentration for quantitative calibration.

Expert Insight: "Using a non-traceable standard in a GLP study introduces a 'break in the chain'

of metrological traceability. If your calibration curve is biased by 5% due to an uncertified

standard, your entire pharmacokinetic (PK) profile is invalid."

Experimental Protocol: Validated LC-MS/MS
Workflow
This protocol utilizes a Biphenyl stationary phase, which provides superior selectivity for

tryptamines compared to C18 by engaging in

interactions with the indole ring.

Reagents & Standards
Analyte: Psilocin (Native).

Internal Standard: Psilocine-d10 (100 µg/mL CRM in Acetonitrile).[1][3][4]

Matrix: Human Plasma or Whole Blood (Sodium Fluoride/Potassium Oxalate).
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Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.[5]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Sample Preparation (Protein Precipitation)[8]
Aliquot: Transfer

of plasma to a 1.5 mL centrifuge tube.

Spike IS: Add

of Psilocine-d10 working solution (

in MeOH).

Note: Target final IS concentration of

on-column.

Precipitate: Add

ice-cold Acetonitrile. Vortex vigorously for 30 seconds.

Centrifuge:

for 10 minutes at

.

Dilute: Transfer

supernatant to an autosampler vial and dilute with

Mobile Phase A (Water).

Crucial Step: Diluting with aqueous buffer prevents "solvent effect" peak broadening for

early eluters.

LC-MS/MS Conditions
Column: Raptor Biphenyl (

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://discover.restek.com/application-notes/cfan3694/fast-3-5-minute-analysis-of-psilocin-and-psilocybin-in-urine-by-lc-msms
https://www.benchchem.com/product/b6594908/docs?utm_src=pdf-body#nist-traceable-psilocine-d10-reference-standards-a-technical-comparison-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


).

Flow Rate:

.

Injection Vol:

.

Gradient:

0.0 min: 5% B

3.0 min: 95% B

3.1 min: 5% B (Re-equilibrate for 2 min).

MRM Transitions

Compound
Precursor (

)

Product (

)

Collision
Energy (eV)

Role

Psilocin 205.1 58.1 20 Quantifier

205.1 160.1 35 Qualifier

Psilocine-d10 215.2 64.2 20 IS Quant

215.2 166.2 35 IS Qual
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Note on Fragmentation: The

mass shift is distributed. The dimethylamine fragment (

58 in native) shifts to

64 (

Da), confirming the label is on the amine side chain, which is critical for specificity.

Workflow Visualization
The following diagram illustrates the critical path from sample accession to NIST-traceable data

generation.

Input Materials

Sample Preparation LC-MS/MS Analysis
Biological Sample

(Plasma/Urine)
IS Spiking

(Critical Volumetric Step)

Psilocine-d10 CRM
(ISO 17034 Traceable)

Traceability Link
Protein Precipitation

(ACN, -20°C)
Centrifugation

(Removal of particulates)
LC Separation

(Biphenyl Column)
Supernatant MS/MS Detection

(MRM: 215.2 -> 64.2)
Quantitation

(Ratio: Native Area / d10 Area)

Click to download full resolution via product page

Caption: Logical workflow ensuring metrological traceability from the Certified Reference

Material (CRM) through to the final quantitative result.

Performance Data (Validation Summary)
The following data represents typical performance metrics achieved using Psilocine-d10 as

the internal standard in a regulated bioanalytical laboratory.
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Linearity & Sensitivity
Range:

Weighting:

Correlation (

):

LLOQ:

(S/N > 10)

Precision & Accuracy (Inter-Day, n=18)
QC Level Conc. (ng/mL) Accuracy (%)

Precision (%
RSD)

Acceptance
Criteria

LLOQ 1.0 98.5 4.2

Low 3.0 101.2 3.1

Mid 50.0 99.8 1.8

High 800.0 100.4 1.5

Interpretation: The low RSD (<5%) at the LLOQ demonstrates the effectiveness of Psilocine-

d10 in compensating for matrix effects (ion suppression) which often plague early-eluting polar

compounds in urine/plasma.

Stability & Handling (Expert Tips)
Psilocin is notoriously unstable, prone to oxidation (turning blue/black).
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Storage: Store the d10 CRM ampoules at -70°C (or -20°C minimum) protected from light.

Solvent: Keep in Acetonitrile. Avoid Methanol for long-term storage as it can promote

degradation/esterification in the presence of trace acids.

Amber Glass: Always use amber silanized vials to prevent adsorption and photo-oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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